2-(2-tert-butyl-4-chloro-3-oxo-2,3-dihydro-1H-indazol-1-yl)-N-(2-chloro-4-methylphenyl)acetamide

• IUPAC Name: N-[4-(diethylamino)-2-methylphenyl]-2-(5-oxo-12-thia-3,4,6,8-tetrazatricyclo[7.3.0.02,6]dodeca-1(9),2,7,10-tetraen-4-yl)acetamide
• InChI: InChI=1S/C20H22N6O2S/c1-4-24(5-2)14-6-7-15(13(3)10-14)22-17(27)11-26-20(28)25-12-21-16-8-9-29-18(16)19(25)23-26/h6-10,12H,4-5,11H2,1-3H3,(H,22,27)
• InChI Key: YJPXNDDVDWXTOU-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC(=C(C=C1)NC(=O)CN2C(=O)N3C=NC4=C(C3=N2)SC=C4)C
• Molecular Formula: C20H22N6O2S
• Molecular Weight: 410.5 g/mol

Description

2-(2-tert-butyl-4-chloro-3-oxo-2,3-dihydro-1H-indazol-1-yl)-N-(2-chloro-4-methylphenyl)acetamide is a useful research compound. Its molecular formula is C20H22N6O2S and its molecular weight is 410.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

The synthesis of complex organic compounds often involves multiple steps, including reactions that introduce or modify functional groups, and the formation of rings or frameworks unique to the target molecule. For compounds similar to the one , researchers have developed various synthetic routes. For instance, Shatsauskas et al. (2017) detailed the synthesis of related pyridinone derivatives through reactions involving 2-cyanoacetamide and benzylideneacetone, showcasing a methodology that could potentially be adapted for the synthesis of our target compound (Shatsauskas et al., 2017).

Applications in Medicinal Chemistry

Research into the medicinal applications of complex organic molecules often focuses on their interaction with biological targets, such as enzymes or receptors. While direct studies on "2-(2-tert-butyl-4-chloro-3-oxo-2,3-dihydro-1H-indazol-1-yl)-N-(2-chloro-4-methylphenyl)acetamide" were not found, related research indicates the potential for compounds with similar structures to serve as precursors or active agents in drug development. For example, compounds with the gamma-sultam skeleton have been explored for their antiarthritic properties, demonstrating dual inhibitory effects on cyclooxygenase-2 and 5-lipoxygenase, as well as suppressing interleukin-1 production. Such studies hint at the possibility that our compound could also have relevant biological activities (Inagaki et al., 2000).